Cas no 1399653-86-1 (3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid)

3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 3-position and a carboxylic acid group at the 4-position. The methyl group at the 1-position enhances stability and influences reactivity. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine substituent allows for further functionalization via cross-coupling reactions, while the carboxylic acid group enables derivatization into esters, amides, or other derivatives. The structural features of this compound make it valuable for constructing complex molecules with tailored properties.
3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid structure
1399653-86-1 structure
Product Name:3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:1399653-86-1
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD22420864
CID:4597040
PubChem ID:19754748
Update Time:2025-10-31

3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid
    • 3-bromo-1-methylpyrazole-4-carboxylic acid
    • ZFC65386
    • F52238
    • AKOS023400328
    • CS-0445811
    • SCHEMBL8785601
    • STL587380
    • MFCD22420864
    • EN300-122785
    • NS-02163
    • LJOMSWUFAYFYEA-UHFFFAOYSA-N
    • 1399653-86-1
    • 3-Bromo-1-methyl-1H-pyrazole-4-carboxylicacid
    • DB-165335
    • MDL: MFCD22420864
    • Inchi: 1S/C5H5BrN2O2/c1-8-2-3(5(9)10)4(6)7-8/h2H,1H3,(H,9,10)
    • InChI Key: LJOMSWUFAYFYEA-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=CN(C)N=1

Computed Properties

  • Exact Mass: 203.95344g/mol
  • Monoisotopic Mass: 203.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1

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3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature

Additional information on 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid

3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1399653-86-1): A Comprehensive Overview

3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1399653-86-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a bromine atom at the 3-position and a methyl group at the 1-position, with a carboxylic acid functional group at the 4-position. This configuration imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid in the context of its pharmacological activities. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit inhibitory effects on kinases, which are key targets in cancer therapy. The bromine substitution on the pyrazole ring enhances its binding affinity to these enzymes, making it a valuable lead compound for further optimization.

In addition to its enzymatic inhibition properties, 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid has also been explored for its anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to modulate signaling pathways involved in inflammation and cell proliferation. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis.

The synthetic accessibility of 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3-bromopyrazole with methyl iodide followed by carboxylation to introduce the carboxylic acid group. These synthetic methods allow for the preparation of gram quantities of the compound, facilitating large-scale studies and potential clinical trials.

The physicochemical properties of 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid, including its solubility, stability, and bioavailability, have been extensively studied to optimize its use in drug formulations. It has been found to exhibit good aqueous solubility and stability under physiological conditions, which are crucial factors for effective drug delivery. Furthermore, its low molecular weight and favorable lipophilicity make it suitable for oral administration.

Clinical trials involving derivatives of 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, 3-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1399653-86-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable physicochemical properties and biological activities, make it an attractive candidate for further development into effective therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.

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